
long-term storage and stability of GTx-007
powder

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: GTx-007

Cat. No.: B1667391 Get Quote

GTx-007 Powder: Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the long-term storage, stability, and handling of

GTx-007 powder.

Frequently Asked Questions (FAQs)
1. What are the recommended long-term storage conditions for GTx-007 powder?

For long-term storage, GTx-007 powder should be stored at -20°C in a dry and dark place.[1]

[2] Following these conditions can ensure stability for at least two to four years.[1][2][3]

2. Can GTx-007 powder be stored at room temperature or 4°C?

Short-term storage for a few days to weeks at 0-4°C is acceptable.[1] The product is stable

enough to be shipped at ambient temperature for the time it takes to pass through customs.[1]

[4] However, for periods longer than a few weeks, storage at -20°C is required to ensure

stability.[1]

3. What is the shelf life of GTx-007 powder?

When stored correctly at -20°C, GTx-007 powder has a shelf life of at least two years, with

some suppliers indicating stability for four years or more.[1][2][3]
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4. How should I handle GTx-007 powder upon receipt?

GTx-007 is supplied as a crystalline solid.[2] It should be considered a hazardous material, and

appropriate safety precautions should be taken. Avoid ingestion, inhalation, and contact with

eyes, skin, or clothing. Wash thoroughly after handling.[2]

5. How do I reconstitute GTx-007 powder?

GTx-007 is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO),

Dimethylformamide (DMF), and ethanol.[2] It has poor solubility in water.[1][4] For experiments

requiring an aqueous solution, it is recommended to first dissolve the powder in DMSO and

then dilute it with the aqueous buffer of choice.[2] Aqueous solutions should not be stored for

more than one day.[2]
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Problem Potential Cause Recommended Solution

Powder appears discolored or

clumpy.
Exposure to moisture or light.

While the product is shipped at

room temperature, prolonged

exposure to ambient

conditions can affect its quality.

If the powder's appearance

has significantly changed, it

may be degraded. It is

advisable to use a fresh batch

for critical experiments. To

prevent this, always store the

powder in a tightly sealed

container in a dry and dark

environment.

Difficulty dissolving the

powder.

Incorrect solvent or insufficient

mixing.

GTx-007 is sparingly soluble in

aqueous solutions.[2] Ensure

you are using an appropriate

organic solvent like DMSO,

DMF, or ethanol for initial

dissolution.[2] Use of an inert

gas to purge the solvent can

also be beneficial.[2] For

aqueous preparations, first

create a stock solution in

DMSO before diluting with your

aqueous buffer.[2]

Inconsistent experimental

results.

Improper storage of stock

solutions or powder

degradation.

Stock solutions in organic

solvents should be stored at

-20°C for short-term (months)

or -80°C for long-term (up to 6

months) storage.[4] Avoid

repeated freeze-thaw cycles.

Aqueous solutions are not

stable and should be prepared

fresh for each experiment.[2] If

you suspect powder
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degradation, consider

performing a purity analysis.

Stability and Storage Summary
Condition Temperature Duration Notes

Long-Term Storage -20°C ≥ 2-4 years
Store in a dry, dark

place.[1][2][3]

Short-Term Storage 0 - 4°C Days to weeks
Store in a dry, dark

place.[1]

Shipping Room Temperature A few weeks
Stable during ordinary

shipping times.[1][4]

In Solvent (Stock

Solution)
-20°C ~1 month [4]

In Solvent (Stock

Solution)
-80°C ~6 months [4]

Aqueous Solution N/A ≤ 1 day
Not recommended for

storage.[2]

Experimental Protocols
Protocol 1: Preparation of a GTx-007 Stock Solution

Objective: To prepare a concentrated stock solution of GTx-007 in an organic solvent for

further dilution.

Materials:

GTx-007 powder

Dimethyl Sulfoxide (DMSO)

Vortex mixer
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Appropriate personal protective equipment (PPE)

Procedure:

1. Allow the GTx-007 powder vial to equilibrate to room temperature before opening to

prevent condensation.

2. Weigh the desired amount of GTx-007 powder in a suitable container.

3. Add the calculated volume of DMSO to achieve the desired concentration (e.g., for a 10

mM stock solution).

4. Vortex the solution until the powder is completely dissolved.

5. Store the stock solution in a tightly sealed vial at -20°C or -80°C.

Protocol 2: Preparation of an Aqueous Working Solution

Objective: To prepare a diluted aqueous solution of GTx-007 for in vitro experiments.

Materials:

GTx-007 stock solution in DMSO

Phosphate-buffered saline (PBS) or other desired aqueous buffer

Procedure:

1. Thaw the GTx-007 stock solution.

2. Add the required volume of the stock solution to the aqueous buffer to reach the final

desired concentration.

3. Mix thoroughly. Note that the solubility in a 1:1 DMSO:PBS (pH 7.2) solution is

approximately 0.5 mg/ml.[2][3]

4. Use the freshly prepared aqueous solution immediately. Do not store.[2]
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Visual Guides
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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